Cas no 1980034-77-2 (2,2-Difluoroethyl 1H-imidazole-1-carboxylate)

• Product Name: 2,2-Difluoroethyl 1H-imidazole-1-carboxylate
• CAS No: 1980034-77-2
• MF: C₆H₆F₂N₂O₂
• MW: 176.120848178864
• CID: 4632438
• Update Time: 2025-10-29

2,2-Difluoroethyl 1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoroethyl 1H-imidazole-1-carboxylate

• Inchi： 1S/C6H6F2N2O2/c7-5(8)3-12-6(11)10-2-1-9-4-10/h1-2,4-5H,3H2
• InChI Key： LDSBPOFJBICNEO-UHFFFAOYSA-N
• SMILES： C1N(C(OCC(F)F)=O)C=CN=1

Additional information on 2,2-Difluoroethyl 1H-imidazole-1-carboxylate

Introduction to 2,2-Difluoroethyl 1H-imidazole-1-carboxylate (CAS No. 1980034-77-2)

2,2-Difluoroethyl 1H-imidazole-1-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1980034-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated heterocycles, a subset of molecules that incorporate fluorine atoms into their structure, which is a common practice in drug design due to the unique electronic and steric properties of fluorine.

The structural framework of 2,2-Difluoroethyl 1H-imidazole-1-carboxylate consists of an imidazole ring linked to a difluoroethyl group via a carboxylate functionality. The presence of fluorine atoms in the side chain not only influences the physicochemical properties of the molecule but also plays a crucial role in modulating its biological activity. Fluorinated compounds are often favored in drug development due to their enhanced metabolic stability, improved bioavailability, and altered binding interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated imidazoles as key motifs in medicinal chemistry. The imidazole core is a privileged scaffold found in numerous bioactive molecules, including antiviral, antibacterial, and anticancer agents. The introduction of fluorine into this scaffold can lead to significant changes in the compound's pharmacokinetic profile and target engagement properties. For instance, fluorine substitution can enhance binding affinity to enzymes or receptors by improving hydrophobic interactions or by modulating electronic distributions.

One of the most compelling aspects of 2,2-Difluoroethyl 1H-imidazole-1-carboxylate is its potential as a building block for more complex pharmacophores. The carboxylate group provides a versatile handle for further chemical modifications, allowing researchers to attach other functional groups or linkers that can enhance specific biological activities. This flexibility makes it an attractive candidate for scaffold hopping—a strategy used to explore new chemical space and discover novel drug candidates.

Recent studies have highlighted the importance of fluorinated imidazoles in the development of next-generation therapeutics. For example, researchers have demonstrated that certain fluorinated imidazoles exhibit potent inhibitory effects against specific enzymes implicated in diseases such as cancer and inflammation. The electron-withdrawing nature of fluorine atoms can enhance the electrophilicity of reactive sites within the molecule, leading to more efficient interactions with biological targets.

The synthesis of 2,2-Difluoroethyl 1H-imidazole-1-carboxylate presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized synthetic methodologies to achieve high yields and purity. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine into complex molecular architectures with greater ease. These advancements have opened up new avenues for drug discovery and allowed for the rapid exploration of novel chemical space.

From a computational chemistry perspective, 2,2-Difluoroethyl 1H-imidazole-1-carboxylate has been studied to understand how fluorine substitution influences its electronic structure and molecular interactions. Quantum mechanical calculations have revealed that fluorine atoms can significantly alter the electron density distribution within the molecule, which in turn affects its reactivity and binding affinity. These insights are invaluable for designing molecules with optimized pharmacological properties.

The pharmacological profile of 2,2-Difluoroethyl 1H-imidazole-1-carboxylate is still being elucidated through preclinical studies. Initial findings suggest that this compound may exhibit promising activities in areas such as antiviral and anti-inflammatory therapy. By leveraging its unique structural features, researchers aim to develop derivatives that can overcome existing limitations associated with current treatments.

In conclusion,2,2-Difluoroethyl 1H-imidazole-1-carboxylate (CAS No. 1980034-77-2) represents a fascinating compound with significant potential in pharmaceutical research. Its combination of a versatile heterocyclic core and strategic fluorination makes it an ideal candidate for further exploration as a drug candidate or as a key intermediate in synthetic chemistry. As our understanding of fluorinated molecules continues to grow, this compound will undoubtedly play an important role in shaping the future of medicinal chemistry.